![B1575127 MAPK/MAK/MRK overlapping kinase (32-40)](/img/no-structure.png)
MAPK/MAK/MRK overlapping kinase (32-40)
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
MAPK/MAK/MRK overlapping kinase
Scientific Research Applications
Expression and Functional Diversity
ICK/MRK (intestinal cell kinase/MAK-related kinase), MAK (male germ cell-associated kinase), and MOK (MAPK/MAK/MRK-overlapping kinase) demonstrate distinct expression patterns and have potential diverse biological roles, particularly in intestinal neoplasia and development. Chen et al. (2013) found differential expressions of these proteins along the duodenum-to-colon axis and postnatal murine development, suggesting distinct roles in the regulation of intestinal neoplasia (Chen, Wu, Moskaluk, & Fu, 2013).
Association with Acute Myeloid Leukemia
MOK overexpression is linked with promoter hypomethylation in acute myeloid leukemia (AML) patients, as found by Qian et al. (2015). This hypomethylation was significantly correlated with MOK expression, suggesting a potential role in AML pathophysiology (Qian, Chen, Yao, Yang, & Yang, 2015).
Role in ALS Pathophysiology
Pérez-Cabello et al. (2023) identified the involvement of MOK in amyotrophic lateral sclerosis (ALS) pathophysiology. They discovered MOK's role in controlling inflammatory and type-I IFN responses in microglia, which are neurotoxic to motor neurons, indicating a potential therapeutic target in ALS (Pérez-Cabello, Franco, Silvera-Carrasco, Capilla-González, Armaos, Gómez-Lima, García-García, Yap, Leal‐Lasarte, Lall, Baloh, Martínez, Miyata, Tartaglia, Sawarkar, García-Domínguez, Pozo, & Roodveldt, 2023).
Regulation and Functions
Fu (2012) elaborates on the regulations and functions of the ICK/MAK/MOK family, highlighting their potential in human diseases. This includes insights into their structural organization and possible specific regulatory mechanisms (Fu, 2012).
Impact on Cilium Length and Intraflagellar Transport
Jansen and Broekhuis (2012) demonstrated that MAK, MRK, and MOK regulate cilium length and intraflagellar transport, a key process in cilia assembly and signaling pathways. This regulation is critical for cellular processes like cell proliferation and differentiation (Jansen & Broekhuis, 2012).
Properties
sequence |
PLPPARNGGL |
---|---|
source |
Homo sapiens (human) |
storage |
Common storage 2-8℃, long time storage -20℃. |
Synonym |
MAPK/MAK/MRK overlapping kinase (32-40) |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.